3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide

• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C19H21FN2O/c20-17-6-4-5-16(13-17)19(23)21-18-9-7-15(8-10-18)14-22-11-2-1-3-12-22/h4-10,13H,1-3,11-12,14H2,(H,21,23)
• InChI Key: UKZNOKMUDKXCKW-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)F
• solubility: 44.7 [ug/mL]

Description

3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug development. It is a synthetic compound that belongs to the class of benzamides, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide is complex and involves multiple targets. It has been shown to inhibit histone deacetylases, which are enzymes that regulate gene expression by modifying chromatin structure. This leads to changes in gene expression patterns and can result in cell cycle arrest and apoptosis. In addition, this compound has been shown to modulate G protein-coupled receptors, which are involved in a wide range of physiological processes. By binding to these receptors, 3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide can affect signaling pathways and alter cellular responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide are diverse and depend on the specific targets that it interacts with. In general, this compound has been shown to have anti-inflammatory and neuroprotective effects, as well as effects on cognitive function. It has also been investigated for its potential as an anticancer agent, and it has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide in lab experiments is its well-defined mechanism of action and pharmacological profile. This compound has been extensively studied and validated, and its effects on various targets have been well-characterized. In addition, it is relatively easy to synthesize and can be produced in large quantities.
One limitation of using this compound in lab experiments is its potential toxicity. While it has been shown to be relatively safe in animal models, its effects on human health are not well understood. In addition, its specificity for certain targets may limit its utility in certain experimental contexts.

Future Directions

There are several future directions for research on 3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide. One area of interest is its potential as an anticancer agent, and further studies are needed to investigate its efficacy and safety in preclinical and clinical settings. In addition, its effects on cognitive function and memory suggest that it may have potential as a treatment for neurodegenerative diseases, and further studies are needed to explore this possibility.
Another area of interest is the development of new synthetic methods for 3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide and related compounds. By optimizing the synthesis method, it may be possible to improve the yield and purity of the compound, as well as to develop new derivatives with improved pharmacological properties.
Overall, 3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide is a promising compound with diverse pharmacological activities and potential applications in drug development. Further research is needed to fully understand its mechanism of action and to explore its therapeutic potential in various contexts.

Synthesis Methods

The synthesis of 3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide involves a series of steps that include the reaction of 3-fluorobenzoyl chloride with piperidine, followed by the reaction of the resulting compound with 4-aminomethylbenzoic acid. The final product is obtained after purification by column chromatography and recrystallization. This synthesis method has been optimized and validated by various research groups, and it has been found to be reproducible and scalable.

Scientific Research Applications

3-fluoro-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide has been extensively studied for its potential applications in drug development. It has been shown to have inhibitory effects on various enzymes and receptors, including histone deacetylases, G protein-coupled receptors, and ion channels. This compound has been investigated for its potential as an anticancer agent, as well as for its neuroprotective and anti-inflammatory properties. In addition, it has been studied for its effects on memory and learning, and it has been shown to improve cognitive function in animal models.